Cas no 261952-21-0 (2-(2,3,4,5-tetrafluorophenyl)acetic acid)

• Product Name: 2-(2,3,4,5-tetrafluorophenyl)acetic acid
• CAS No: 261952-21-0
• MF: C₈H₄F₄O₂
• MW: 208.109776496887
• MDL: MFCD01631455
• CID: 5018589
• PubChem ID: 18625682
• Update Time: 2026-02-28

2-(2,3,4,5-tetrafluorophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2,3,4,5-TETRAFLUOROPHENYLACETIC ACID
• 2-(2,3,4,5-TETRAFLUOROPHENYL)ACETIC ACID
• (2,3,4,5-TETRAFLUOROPHENYL)ACETIC ACID
• 2-(2,3,4,5-tetrafluorophenyl)acetic acid

• MDL： MFCD01631455
• Inchi： 1S/C8H4F4O2/c9-4-1-3(2-5(13)14)6(10)8(12)7(4)11/h1H,2H2,(H,13,14)
• InChI Key： YCVZGEGNCVLVBM-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=CC=1CC(=O)O)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 223
• XLogP3: 1.8
• Topological Polar Surface Area: 37.3

Additional information on 2-(2,3,4,5-tetrafluorophenyl)acetic acid

Introduction to 2-(2,3,4,5-tetrafluorophenyl)acetic acid (CAS No. 261952-21-0)

2-(2,3,4,5-tetrafluorophenyl)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 261952-21-0, is a fluorinated aromatic carboxylic acid that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules characterized by the presence of multiple fluorine atoms in a phenyl ring, which imparts unique electronic and steric properties. The structural features of this molecule make it a valuable intermediate in the synthesis of various pharmacologically active agents.

The tetrafluorophenyl moiety in the molecular structure of 2-(2,3,4,5-tetrafluorophenyl)acetic acid plays a crucial role in modulating the bioactivity and metabolic stability of derived compounds. Fluorine atoms are known to influence the lipophilicity, binding affinity, and metabolic pathways of drug candidates. In particular, the introduction of fluorine at the 2, 3, 4, and 5 positions of the phenyl ring enhances the compound's resistance to enzymatic degradation and improves its interaction with biological targets. These properties have made it a preferred scaffold in medicinal chemistry for designing novel therapeutic agents.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 2-(2,3,4,5-tetrafluorophenyl)acetic acid, facilitating its incorporation into drug discovery programs. The compound has been utilized as a key building block in the synthesis of kinase inhibitors, antiviral agents, and anti-inflammatory drugs. Its carboxylic acid functionality allows for further derivatization via esterification, amidation, or conjugation with other biomolecules, expanding its utility in constructing complex molecular architectures.

One of the most compelling aspects of 2-(2,3,4,5-tetrafluorophenyl)acetic acid is its role in developing next-generation therapeutics targeting challenging diseases such as cancer and neurodegenerative disorders. For instance, researchers have leveraged this compound to create potent inhibitors of tyrosine kinases, which are critical enzymes in cancer cell signaling pathways. The fluorinated phenyl ring enhances the binding affinity of these inhibitors to their target proteins, leading to improved therapeutic efficacy. Additionally, studies have demonstrated its potential in designing small molecules that modulate neurotransmitter receptors, offering promising avenues for treating neurological conditions.

The pharmacokinetic profile of derivatives of 2-(2,3,4,5-tetrafluorophenyl)acetic acid has been extensively studied to optimize drug delivery and minimize side effects. The presence of fluorine atoms contributes to prolonged half-life and reduced clearance rates in vivo, allowing for less frequent dosing and improved patient compliance. Furthermore, computational modeling and high-throughput screening have been employed to identify novel analogs with enhanced pharmacological properties. These efforts have led to several preclinical candidates that are currently undergoing further evaluation.

In conclusion,2-(2,3,4,5-tetrafluorophenyl)acetic acid (CAS No. 261952-21-0) represents a versatile and highly functional compound with broad applications in pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an indispensable tool for medicinal chemists seeking to develop innovative treatments for human diseases. As research continues to uncover new therapeutic targets and synthetic strategies,tetrafluorophenyl)-substituted acetic acids are likely to remain at the forefront of drug discovery efforts.